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Compound of Interest

Compound Name: 2-Ethylhexyl carbamate

CAS No.: 4248-21-9

Cat. No.: B1594566

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a focused examination of the fundamental molecular properties of 2-
Ethylhexyl carbamate, a key organic compound. Understanding these core characteristics is

a prerequisite for its application in synthesis, material science, and pharmaceutical

development, where precise stoichiometry and structural knowledge are paramount.

Section 1: Core Molecular Identifiers
The foundational attributes of any chemical compound are its molecular formula and weight.

These values are critical for virtually all quantitative applications, from calculating reaction

yields and preparing solutions of specific molarity to interpreting the results of mass

spectrometry.

The molecular formula of 2-Ethylhexyl carbamate is C9H19NO2. This formula enumerates

the constituent atoms: nine carbon, nineteen hydrogen, one nitrogen, and two oxygen atoms.

The molecular weight is derived by summing the atomic weights of these constituent atoms.

Based on the chemical formula, the molecular weight of 2-Ethylhexyl carbamate is 173.25
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g/mol [1]. This value is the cornerstone for converting between the mass and moles of the

substance, a daily necessity in any research and development setting.

For clarity and ease of reference, these core identifiers are summarized below.

Identifier Value Source

IUPAC Name 2-Ethylhexyl carbamate N/A

CAS Number 4248-21-9 [1]

Molecular Formula C9H19NO2 [1]

Molecular Weight 173.25 g/mol [1]

SMILES NC(OCC(CC)CCCC)=O [1]

Section 2: Structural Visualization
To complement the empirical formula, a structural representation is essential for understanding

the compound's stereochemistry and predicting its reactivity. 2-Ethylhexyl carbamate consists

of a carbamate functional group (-OCONH2) ester-linked to a 2-ethylhexyl alkyl chain. The "2-

ethyl" designation indicates that an ethyl group is branched at the second carbon position of

the main hexyl chain attached to the carbamate oxygen.

This structural arrangement imparts specific physicochemical properties, such as

hydrophobicity from the alkyl chain and hydrogen bonding capability from the carbamate's N-H

and C=O moieties.

Caption: 2D structure of 2-Ethylhexyl carbamate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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